Cas no 778576-62-8 (N-(3,5-Dichloropyridin-4-yl)-4-(difluoromethoxy)-8-(methylsulfonamido)dibenzob,dfuran-1-carboxamide)

• Product Name: N-(3,5-Dichloropyridin-4-yl)-4-(difluoromethoxy)-8-(methylsulfonamido)dibenzob,dfuran-1-carboxamide
• CAS No: 778576-62-8
• MF: C₂₀H₁₃Cl₂F₂N₃O₅S
• MW: 516.302128553391
• MDL: MFCD18633298
• CID: 836620
• PubChem ID: 11387409
• Update Time: 2025-10-31

N-(3,5-Dichloropyridin-4-yl)-4-(difluoromethoxy)-8-(methylsulfonamido)dibenzob,dfuran-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-Dichloropyridin-4-yl)-4-(difluoromethoxy)-8-(methylsulfonamido)dibenzo[b,d]furan-1-carboxamide
• Oglemilast
• 1-Dibenzofurancarboxamide, N-(3,5-dichloro-4-pyridinyl)-4-(difluoromethoxy)-8-[(methylsulfonyl)amino]-
• 4-Difluoromethoxy-8-methanesulfonylamino-dibenzofuran-1-carboxylicacid(3,5-dichloro-pyridin-4-yl)-amide
• AGN-PC-0083A2
• CTK8C1129
• GRC3886
• GRC-3886
• Oglemilast [INN]
• SureCN220245
• UNII-67GXQ6WCC6
• 67GXQ6WCC6
• OGLEMILAST [WHO-DD]
• OKFDRAHPFKMAJH-UHFFFAOYSA-N
• AKOS016005519
• N-(3,5-DICHLOROPYRIDIN-4-YL)-4-(DIFLUOROMETHOXY)-8-((METHYLSULFONYL)AMINO)DIBENZO(B,D)FURAN-1-CARBOXAMIDE
• N-(3,5-dichloropyridin-4-yl)-4-(difluoromethoxy)-8-(methanesulfonamido)dibenzofuran-1-carboxamide
• SCHEMBL220245
• GRC 3886
• Q27264129
• HY-15178
• MS-29580
• NS00072956
• DB12375
• 778576-62-8
• CS-0844
• GRC 3845
• A853039
• N-(3,5-Dichloropyridin-4(1H)-ylidene)-4-(difluoromethoxy)-8-[(methanesulfonyl)amino]dibenzo[b,d]furan-1-carboxamide
• NCGC00379066-01
• CHEMBL4297520
• DTXSID70999058
• 4-difluoromethoxy-8-methanesulfonylamino-dibenzofuran-1-carboxylic acid (3,5-dichloro-pyridin-4-yl)-amide
• F84855
• BCP21392
• oglemilastum
• N-(3,5-dichloropyridin-4-yl)-6-(difluoromethoxy)-12-methanesulfonamido-8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5,10,12-hexaene-3-carboxamide
• BRD-K92303087-001-01-6
• DA-56402
• N-(3,5-dichloropyridin-4-yl)-6-(difluoromethoxy)-12-methanesulfonamido-8-oxatricyclo(7.4.0.0^(2,7))trideca-1(9),2(7),3,5,10,12-hexaene-3-carboxamide
• N-(3,5-Dichloropyridin-4-yl)-4-(difluoromethoxy)-8-(methylsulfonamido)dibenzob,dfuran-1-carboxamide

• MDL： MFCD18633298
• Inchi： 1S/C20H13Cl2F2N3O5S/c1-33(29,30)27-9-2-4-14-11(6-9)16-10(3-5-15(18(16)31-14)32-20(23)24)19(28)26-17-12(21)7-25-8-13(17)22/h2-8,20,27H,1H3,(H,25,26,28)
• InChI Key： OKFDRAHPFKMAJH-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1NC(C1=CC=C(C2=C1C1C=C(C=CC=1O2)NS(C)(=O)=O)OC(F)F)=O)Cl

Computed Properties

• Exact Mass: 514.99229
• Monoisotopic Mass: 514.9921034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.653
• PSA: 110.53

N-(3,5-Dichloropyridin-4-yl)-4-(difluoromethoxy)-8-(methylsulfonamido)dibenzob,dfuran-1-carboxamide Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on N-(3,5-Dichloropyridin-4-yl)-4-(difluoromethoxy)-8-(methylsulfonamido)dibenzob,dfuran-1-carboxamide

Professional Introduction to N-(3,5-Dichloropyridin-4-yl)-4-(difluoromethoxy)-8-(methylsulfonamido)dibenzob,dfuran-1-carboxamide and CAS No 778576-62-8

N-(3,5-Dichloropyridin-4-yl)-4-(difluoromethoxy)-8-(methylsulfonamido)dibenzob,dfuran-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by the CAS number 778576-62-8, represents a pinnacle of molecular design, integrating multiple functional groups to exhibit unique biochemical properties. The structural complexity and the strategic placement of substituents make it a promising candidate for further research and development in drug discovery.

The core structure of N-(3,5-Dichloropyridin-4-yl)-4-(difluoromethoxy)-8-(methylsulfonamido)dibenzob,dfuran-1-carboxamide consists of a fused dibenzofuran backbone, which is a well-documented scaffold in medicinal chemistry for its ability to interact with biological targets. The pyridine ring at the 3,5-dichloro position introduces electrophilic centers that can participate in various chemical reactions, enhancing the compound's versatility. Additionally, the presence of a difluoromethoxy group at the 4-position and a methylsulfonamido group at the 8-position adds further complexity, potentially influencing both the solubility and bioavailability of the compound.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse pharmacological activities. The combination of pyridine and dibenzofuran moieties in N-(3,5-Dichloropyridin-4-yl)-4-(difluoromethoxy)-8-(methylsulfonamido)dibenzob,dfuran-1-carboxamide aligns with this trend. Studies have shown that such structures can exhibit potent activity against various diseases, including cancer and infectious disorders. The dichloropyridine moiety is particularly noteworthy, as it has been implicated in the development of several bioactive molecules that target specific enzymes or receptors involved in disease pathways.

The difluoromethoxy group is another critical feature of this compound. Difluorinated compounds are known for their enhanced metabolic stability and improved binding affinity to biological targets. This property makes them attractive for drug development, as it can lead to longer-lasting therapeutic effects. Moreover, the methylsulfonamido group contributes to the compound's hydrophilicity, which is essential for good oral bioavailability. These characteristics collectively make N-(3,5-Dichloropyridin-4-yl)-4-(difluoromethoxy)-8-(methylsulfonamido)dibenzob,dfuran-1-carboxamide a compelling candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the dichloropyridine moiety typically begins with the chlorination of a pyridine precursor, followed by nucleophilic substitution reactions to introduce the other functional groups. The dibenzofuran backbone is then constructed through cyclization reactions, which require careful optimization to avoid unwanted side products. Given its complexity, the synthesis process demands expertise in organic chemistry and an understanding of advanced reaction methodologies.

In terms of biological activity, preliminary studies on N-(3,5-Dichloropyridin-4-yl)-4-(difluoromethoxy)-8-(methylsulfonamido